1-(3,4-Dimethoxyphenyl)-4-oxocyclohexanecarboxylic Acid
Catalog No.
S9101282
CAS No.
M.F
C15H18O5
M. Wt
278.30 g/mol
Availability
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Product Name
1-(3,4-Dimethoxyphenyl)-4-oxocyclohexanecarboxylic Acid
IUPAC Name
1-(3,4-dimethoxyphenyl)-4-oxocyclohexane-1-carboxylic acid
Molecular Formula
C15H18O5
Molecular Weight
278.30 g/mol
InChI
InChI=1S/C15H18O5/c1-19-12-4-3-10(9-13(12)20-2)15(14(17)18)7-5-11(16)6-8-15/h3-4,9H,5-8H2,1-2H3,(H,17,18)
InChI Key
YLJKQDCUVKTPEE-UHFFFAOYSA-N
Canonical SMILES
COC1=C(C=C(C=C1)C2(CCC(=O)CC2)C(=O)O)OC
XLogP3
1.4
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
278.11542367 g/mol
Monoisotopic Mass
278.11542367 g/mol
Heavy Atom Count
20
Dates
Last modified: 11-21-2023
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